Cas no 1356543-31-1 (1-Ethyl-3-methoxy-1H-pyrazol-4-amine)

1-Ethyl-3-methoxy-1H-pyrazol-4-amine is a pyrazole derivative with a molecular formula of C6H11N3O. This compound features an ethyl group at the 1-position and a methoxy substituent at the 3-position of the pyrazole ring, along with an amine functional group at the 4-position. Its structural characteristics make it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both amine and methoxy groups enhances its reactivity, enabling selective modifications for targeted applications. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined structure ensures consistent performance in synthetic pathways, making it a valuable building block for research and industrial applications.

1-Ethyl-3-methoxy-1H-pyrazol-4-amine structure

1356543-31-1 structure

Product Name:1-Ethyl-3-methoxy-1H-pyrazol-4-amine

CAS No:1356543-31-1

MF:C₆H₁₁N₃O

MW:141.171040773392

CID:4696557

Update Time:2025-10-14

1-Ethyl-3-methoxy-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-3-methoxy-1H-pyrazol-4-amine
- Inchi： 1S/C6H11N3O/c1-3-9-4-5(7)6(8-9)10-2/h4H,3,7H2,1-2H3
- InChI Key： UXZYNPKVFMWVMT-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CN(CC)N=1)N

Computed Properties

Exact Mass: 141.090211983 g/mol
Monoisotopic Mass: 141.090211983 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 109
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 53.1
Molecular Weight: 141.17

1-Ethyl-3-methoxy-1H-pyrazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7294246-0.05g	1-ethyl-3-methoxy-1H-pyrazol-4-amine	1356543-31-1	95.0%	0.05g	$383.0	2025-03-11
Enamine	EN300-7294246-0.1g	1-ethyl-3-methoxy-1H-pyrazol-4-amine	1356543-31-1	95.0%	0.1g	$402.0	2025-03-11
Enamine	EN300-7294246-0.25g	1-ethyl-3-methoxy-1H-pyrazol-4-amine	1356543-31-1	95.0%	0.25g	$420.0	2025-03-11
Enamine	EN300-7294246-0.5g	1-ethyl-3-methoxy-1H-pyrazol-4-amine	1356543-31-1	95.0%	0.5g	$438.0	2025-03-11
Enamine	EN300-7294246-1.0g	1-ethyl-3-methoxy-1H-pyrazol-4-amine	1356543-31-1	95.0%	1.0g	$457.0	2025-03-11
Enamine	EN300-7294246-2.5g	1-ethyl-3-methoxy-1H-pyrazol-4-amine	1356543-31-1	95.0%	2.5g	$894.0	2025-03-11
Enamine	EN300-7294246-5.0g	1-ethyl-3-methoxy-1H-pyrazol-4-amine	1356543-31-1	95.0%	5.0g	$1322.0	2025-03-11
Enamine	EN300-7294246-10.0g	1-ethyl-3-methoxy-1H-pyrazol-4-amine	1356543-31-1	95.0%	10.0g	$1962.0	2025-03-11